Cas no 101710-55-8 (Benzenaminium,4-[[(dimethylamino)carbonyl]oxy]-N,N,N-trimethyl-, iodide (1:1))

• Product Name: Benzenaminium,4-[[(dimethylamino)carbonyl]oxy]-N,N,N-trimethyl-, iodide (1:1)
• CAS No: 101710-55-8
• MF: C₁₂H₁₉IN₂O₂
• MW: 350.195935487747
• CID: 151060
• PubChem ID: 58744
• Update Time: 2025-04-19

Benzenaminium,4-[[(dimethylamino)carbonyl]oxy]-N,N,N-trimethyl-, iodide (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzenaminium,4-[[(dimethylamino)carbonyl]oxy]-N,N,N-trimethyl-, iodide (1:1)
• (p-Hydroxyphenyl)trimethylammonium iodide dimethyl carbamate (ester)
• [4-(dimethylcarbamoyloxy)phenyl]-trimethylazanium,iodide
• 4-[(dimethylcarbamoyl)oxy]-n,n,n-trimethylanilinium iodide
• 4-dimethylcarbamoyloxy-tri-N-methyl-anilinium, iodide
• 4-Dimethylcarbamoyloxy-tri-N-methyl-anilinium, Jodid
• AC1L1PO4
• AC1Q1TJH
• AMMONIUM, (p-HYDROXYPHENYL)TRIMETHYL-, IODIDE, DIMETHYLCARBAMATE (ester)
• LS-18460
• DTXSID60906519
• 101710-55-8
• [4-(dimethylcarbamoyloxy)phenyl]-trimethylazanium;iodide

• Inchi： 1S/C12H19N2O2.HI/c1-13(2)12(15)16-11-8-6-10(7-9-11)14(3,4)5;/h6-9H,1-5H3;1H/q+1;/p-1
• InChI Key： XERZLLGSLJAOSR-UHFFFAOYSA-M
• SMILES： [I-].O(C(N(C)C)=O)C1C=CC(=CC=1)[N+](C)(C)C

Computed Properties

• Exact Mass: 330.9
• Monoisotopic Mass: 350.049121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5

Experimental Properties

• Density: g/cm3
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 29.54
• LogP: -1.05230